Cas no 128794-94-5 (Mycophenolate mofetil)

• Product Name: Mycophenolate mofetil
• CAS No: 128794-94-5
• MF: C₂₃H₃₁NO₇
• MW: 433.494747400284
• MDL: MFCD00867568
• CID: 63966
• PubChem ID: 5281078
• Update Time: 2025-06-29

Mycophenolate mofetil Chemical and Physical Properties

Names and Identifiers

• (E)-2-Morpholinoethyl 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)-4-methylhex-4-enoate
• AKOS 92025
• 4-HEXENOIC ACID,6-(1,3-DIHYDRO-4-HYDROXY-6-METHOXY-7-METHYL-3-OXO-5-ISOBENZOFURANYL)-4-METHYL-,2-(4-MORPHOLINYL)ETHYL ESTER
• MMF
• 2-Morpholin-4-ylethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-isobenzofuran-5-yl)-4-methyl-hex-4-enoate
• Mycophenolate Mofetil(MMF)
• 6-[(7-hydroxy-5-methoxy-4-methyl-1-oxo-3h-isobenzofuran-6-yl)]-4-methyl-hex-4-enoic acid 2-morpholinoethyl ester
• Macophenolate Mofetil
• MycophenolicAcid-2-(4-Morpholinyl)ethylEster
• Mycophenolate
• Mycophenolate Mofeti
• Mycophenolate mofetil
• (E)-2-morpholinoethyl 6-(4-hydro
• 2-morpholin-4-ylethyl 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methylhex-4-enoate
• 6-((7-hydroxy-5-methoxy-4-methyl-1-oxo-3h-isobenzofuran-6-yl))-4-methyl-hex-4-enoic acid 2-morpholinoethyl ester
• Linfonex
• MYCOPHENALATE MOFETIL
• MYCOPHENOLATE MOFETIL(CELLCEPT)
• MYCOPHENOLATE MOFITILE
• RS 61443
• TM-MMF
• (4E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoic acid 2-(4-morpholinyl)ethyl ester
• (E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoic Acid 2-(4-Morpholinyl)ethyl Ester
• 2-(4-Morpholinyl)ethyl (E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoate
• Nsc724229
• MYCOPHENLATE MOFETIL
• Mofetil mycophenolate
• CellCept
• Munoloc
• Mycophenolic acid morpholinoethyl ester
• Mycophenylate mofetil
• Mycophenolatemofetil
• Cellcept (TN)
• 2-Morpholinoethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-4-hexenoate
• C23H31NO7
• Mycophenolate mofetil (CellCept)
• 9242ECW6R0
• 2-(morpholin-4-yl)ethyl (4E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methylhex-4-enoa
• Mycophenolate mofetil (USAN:USP)
• Morpholinoethyl 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)- 4-methylhex-4-enoate
• NS00006994
• MYCOPHENOLATE MOFETIL (USP MONOGRAPH)
• NCGC00159459-04
• NSC 724229
• 2-morpholin-4-ylethyl (E)-6-(6-methoxy-7-methyl-4-oxidanyl-3-oxidanylidene-1H-2-benzofuran-5-yl)-4-methyl-hex-4-enoate
• DTXCID103340
• MYCOPHENOLATE MOFETIL [HSDB]
• Myfenax
• AB01274794-01
• HSDB 7436
• MLS003915627
• 4-Hexenoic acid,3-dihydro-4-hydroxy-6-methoxy-7-methyl -3-oxo-5-isobenzofuranyl)-4-methyl-, 2-(4-morpholinyl)ethyl ester, (4E)
• 2-morpholin-4-ylethyl (4E)-6-[4-hydroxy-7-methyl-6-(methyloxy)-3-oxo-1,3-dihydro-2-benzofuran-5-yl]-4-methylhex-4-enoate
• MYCOPHENOLATE MOFETIL [EMA EPAR]
• Mycophenolate mofetil (JAN/USP)
• SMR002544686
• Mycophenolate mofetil, >=98% (HPLC)
• 2-Morpholinoethyl 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)-4-methylhex-4-enoate
• MMF CellCept(TM)
• Z2568665233
• MYCOPHENOLATE MOFETIL [VANDF]
• SR-05000001485-1
• MYCOPHENOLATE MOFETIL [ORANGE BOOK]
• mycophenolate-mofetil
• Pharmakon1600-01504567
• NSC758905
• Mycophenolate mofetil, European Pharmacopoeia (EP) Reference Standard
• Mycophenolatmofetil
• 6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoic acid 2-(4-morpholinyl)ethyl ester
• s1501
• KS-1209
• MYCOPHENOLATE MOFETIL (EP MONOGRAPH)
• GTPL6831
• 140401-05-4
• Mycophenolate mofetil Teva
• M2387
• MYCOPHENOLATE MOFETIL (USP-RS)
• Q-101316
• Mycophenolate mofetil [USAN:USP]
• BM164622
• MLS004774133
• A803280
• ME-MPA
• C07908
• MYCOPHENOLATE MOFETIL [WHO-DD]
• Arzip
• MYCOPHENOLATE MOFETIL [EP MONOGRAPH]
• Mycophenolate mofetil for peak identification, European Pharmacopoeia (EP) Reference Standard
• BDBM50248299
• (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-isobenzofuran-5-yl)-4-methyl-4-hexenoic acid 2-(4-morpholinyl)ethyl ester
• MYCOPHENOLIC ACID 2-(4-MORPHOLINYL)ETHYL ESTER
• SR-05000001485
• 2-(4-morpholinyl)ethyl ester
• NCGC00159459-02
• UNII-9242ECW6R0
• LS-15013
• NSC-758905
• NSC 758905
• J-005626
• morpholinoethyl (E)-6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoate
• MYCOPHENOLATE MOFETIL [JAN]
• Morpholinoethyl E-6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoate
• SCHEMBL4195
• SW219893-1
• 128794-94-5
• DB00688
• NCGC00159459-03
• (1s,3r,4s)-2-amino-9-[4-(benzyloxy)-3-(benzyloxymethyl)-2-methylidene-cyclopentyl]-3h-purin-6-one
• CHEBI:93612
• MYCOPHENOLIC ACID 2-(4-MORPHOLINYL)ETHYL ESTER [MI]
• Tox21_111686_1
• AB01274794-02
• Mofetil, Mycophenolate
• EN300-1705962
• RTGDFNSFWBGLEC-SYZQJQIISA-N
• CHEMBL1456
• AB01274794_03
• 2-morpholin-4-ylethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate
• MLS006011929
• 4-Hexenoic acid, 6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-, 2-(4-morpholinyl)ethyl ester, (4E)-
• Mycophenolate mofetil 100 microg/mL in Acetonitrile
• W18801
• MYCOPHENOLATE MOFETIL [USP MONOGRAPH]
• Mycophenolate mofetil, United States Pharmacopeia (USP) Reference Standard
• CCG-213315
• Mycophenolate Mofetil, Pharmaceutical Secondary Standard; Certified Reference Material
• NSC-724229
• BCP9000969
• RS-61443
• MYCOPHENOLATE MOFETIL [MART.]
• A888971
• 2-(morpholin-4-yl)ethyl (4E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methylhex-4-enoate
• D00752
• 2-morpholinoethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)-4-methylhex-4-enoate
• SR-05000001485-2
• Tox21_111686
• A805863
• 2-(4-MORPHOLINO)ETHYL (E)-6-(1,3-DIHYDRO-4-HYDROXY-6-METHOXY-7-METHYL)-3-OXO-5-ISOBENZOFURANYL)-4-METHYL-4-HEXENOATE
• AKOS005720900
• BRD-K92428153-001-01-0
• MYCOPHENOLATE MOFETIL [USP-RS]
• MYCOPHENOLATE MOFETIL (MART.)
• SMR004703518
• RS61443
• MFCD00867568
• 4-Hexenoic acid, 6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-, 2-(4-morpholinyl)ethyl ester, (E)-
• HY-B0199
• myclausen
• CAS-128794-94-5
• CHEBI:8764
• HMS2090A03
• DTXSID3023340
• AB01274794_04
• SCHEMBL218782
• Morpholinoethyl E-6-(1,3-dihydro-4-hydroxy-6-methoxy-7methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoate
• Q4567614
• Mycophenolate mofetil [USAN]
• 115007-34-6
• Mycophenolate mofetil for peak identification
• AC-1562
• 2-morpholinoethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-isobenzofuran-5-yl)-4-methyl-hex-4-enoate
• R-99
• 2-morpholinoethyl 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-isobenzofuran-5-yl)-4-methyl-hex-4-enoate
• 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-isobenzofuran-5-yl)-4-m
• (4E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoic acid 2-morpholin-4-ylethyl ester
• 2-Morpholinoethyl (4E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-4-hexenoate
• (E)-2-Morpholinoethyl 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)-4-m
• BRD-K92428153-001-04-4
• BRD-K92428153-001-05-1
• MYHIBBIN
• STL146382
• ALBB-027273
• BBL029073
• SBI-0653417.0001

• MDL： MFCD00867568
• Inchi： 1S/C23H31NO7/c1-15(5-7-19(25)30-13-10-24-8-11-29-12-9-24)4-6-17-21(26)20-18(14-31-23(20)27)16(2)22(17)28-3/h4,26H,5-14H2,1-3H3/b15-4+
• InChI Key： RTGDFNSFWBGLEC-SYZQJQIISA-N
• SMILES： O1CCN(CCOC(CC/C(/C)=C/CC2=C(C3C(=O)OCC=3C(C)=C2OC)O)=O)CC1

Computed Properties

• Exact Mass: 433.21000
• Monoisotopic Mass: 433.21005233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5
• XLogP3: 3.2

Experimental Properties

• Density: 1.2220
• Melting Point: 94.0 to 98.0 deg-C
• Boiling Point: 637.6±55.0 °C(Predicted)
• Solubility: DMSO: ≥15mg/mL
• PSA: 94.53000
• LogP: 2.46190
• pka: 5.6(at 25℃)
• Merck: 6327

Mycophenolate mofetil Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H351-H360
• Warning Statement： P201-P202-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22
• RTECS：MP7746700
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Mycophenolate mofetil

Mycophenolate Mofetil (CAS No. 128794-94-5): A Comprehensive Overview

Mycophenolate mofetil (CAS No. 128794-94-5), often abbreviated as MMF, is a potent immunosuppressive agent widely used in modern medicine. This prodrug of mycophenolic acid (MPA) plays a critical role in preventing organ rejection in transplant patients. Its mechanism of action involves selective inhibition of inosine monophosphate dehydrogenase (IMPDH), a key enzyme in the de novo purine synthesis pathway essential for lymphocyte proliferation.

The pharmaceutical industry recognizes mycophenolate mofetil hydrochloride and mycophenolate mofetil tablets as two of the most common formulations. Recent clinical studies have explored its potential applications beyond transplantation, including autoimmune diseases like lupus nephritis and psoriasis, making it a subject of growing interest among researchers and healthcare professionals.

From a chemical perspective, MMF (C₂₃H₃₁NO₇) demonstrates excellent bioavailability when administered orally. The mycophenolate mofetil molecular weight of 433.5 g/mol and its ester prodrug nature contribute to its favorable pharmacokinetic profile. Patients and caregivers frequently search for information about mycophenolate mofetil side effects, particularly gastrointestinal disturbances and hematological changes, which are among the most commonly reported adverse effects.

Recent advancements in immunosuppressive therapy have highlighted the importance of therapeutic drug monitoring (TDM) for MMF. The development of more precise mycophenolate mofetil dosage protocols has significantly improved patient outcomes while minimizing toxicity. Pharmaceutical manufacturers continue to innovate with mycophenolate mofetil formulation technologies, including extended-release versions that enhance patient compliance.

The global market for mycophenolate mofetil drugs has seen steady growth, driven by increasing transplant procedures and expanded indications. Healthcare providers often compare mycophenolate mofetil vs mycophenolic acid when selecting treatment regimens, considering factors such as bioavailability and cost-effectiveness. Current research focuses on optimizing mycophenolate mofetil therapy through personalized medicine approaches.

Quality control in MMF production remains paramount, with strict adherence to Good Manufacturing Practice (GMP) standards. Analytical methods for mycophenolate mofetil assay continue to evolve, incorporating advanced techniques like HPLC and mass spectrometry to ensure product purity and potency. These developments address growing concerns about generic mycophenolate mofetil quality and bioequivalence.

Emerging research explores novel applications of mycophenolate mofetil mechanism in dermatology and rheumatology. The drug's ability to modulate immune response without causing generalized immunosuppression makes it attractive for chronic inflammatory conditions. Patient education materials increasingly address mycophenolate mofetil interactions with common medications and dietary components.

The synthesis of mycophenolate mofetil API (Active Pharmaceutical Ingredient) involves sophisticated organic chemistry processes. Manufacturers pay particular attention to mycophenolate mofetil stability under various environmental conditions, as degradation products may affect therapeutic efficacy. Regulatory agencies maintain rigorous standards for mycophenolate mofetil impurities profiling.

Clinical pharmacologists emphasize the importance of understanding mycophenolate mofetil pharmacokinetics, especially in special populations like pediatric patients or those with renal impairment. The development of therapeutic drug monitoring protocols for MMF has significantly improved dosing precision, reducing both under- and over-immunosuppression risks.

Recent patent landscapes show continued innovation in mycophenolate mofetil delivery systems, including nanoparticle formulations and combination products. These advancements aim to address current limitations while maintaining the drug's established efficacy profile. The scientific community continues to investigate mycophenolate mofetil metabolites and their clinical significance.

From a patient perspective, accessible information about mycophenolate mofetil brand names and generic alternatives helps in making informed treatment decisions. Healthcare providers frequently encounter questions about mycophenolate mofetil cost and insurance coverage, reflecting the growing emphasis on treatment affordability.

Environmental considerations in MMF manufacturing have gained attention, with initiatives to develop greener synthesis routes and reduce solvent waste. Quality assurance programs incorporate advanced analytical techniques for mycophenolate mofetil characterization, ensuring batch-to-batch consistency in commercial products.

The future of mycophenolate mofetil research appears promising, with ongoing investigations into its potential anti-viral properties and applications in novel therapeutic areas. As precision medicine advances, the role of pharmacogenomics in optimizing MMF therapy continues to expand, offering personalized approaches to immunosuppression.